Electronic modification of an aminotroponiminate zinc complex leading to an increased reactivity in the hydroamination of alkenes†

Dalton Transactions Pub Date: 2008-04-04 DOI: 10.1039/B719120K

Abstract

The electronically modified zinc complex 5-phenylsulfanyl-N-isopropyl-2-(isopropylamino)troponiminate zinc methyl, [{PhS-ATI(iPr)2}ZnMe], was synthesized. It showed an increased reactivity in the intramolecular hydroamination reaction of non-activated alkenes compared to a previously-reported, non-substituted complex.

Graphical abstract: Electronic modification of an aminotroponiminate zinc complex leading to an increased reactivity in the hydroamination of alkenes
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